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Compound of Interest

Compound Name: Sulfaquinoxaline-d4

CAS No.: 1329652-02-9

Cat. No.: B590248 Get Quote

Sulfaquinoxaline-d4 (Deuterated Sulfaquinoxaline) is a stable isotope-labeled sulfonamide

antibiotic used primarily as an Internal Standard (IS) in LC-MS/MS quantification.

Waste Classification: Hazardous Pharmaceutical Waste (Non-Radioactive).

Primary Hazard: Skin sensitization and potential antibiotic resistance propagation.

Critical Prohibition:DO NOT FLUSH. The EPA "Sewer Ban" (40 CFR Part 266 Subpart P)

strictly prohibits sewering hazardous pharmaceutical waste.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

Hazard Profile & Physico-Chemical Properties
Expert Insight: While the "d4" label indicates deuterium substitution, the chemical toxicity profile

remains identical to the non-labeled parent compound (Sulfaquinoxaline). Treat it with the

same rigor as the active pharmaceutical ingredient (API).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b590248?utm_src=pdf-interest
https://www.benchchem.com/product/b590248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data / Status Relevance to Disposal

CAS Number

Parent: 59-40-5 (Labeled

variants often lack unique

CAS; use parent for profiling)

Use parent CAS for waste

manifesting.

Physical State Solid (Crystalline Powder)
Dust generation risk during

transfer.

Solubility
Soluble in alkaline water,

DMSO, Methanol

Stock solutions require

solvent-specific waste streams

(e.g., Halogenated vs. Non-

Halogenated).

Toxicity (GHS)

H302: Harmful if

swallowedH317: May cause

allergic skin reaction

PPE Mandatory: Double nitrile

gloves and N95/P100

respirator if handling powder

outside a fume hood.

Isotope Status
STABLE ISOTOPE (Non-

Radioactive)

DO NOT discard in radioactive

waste bins (common lab error).

Strategic Pre-Disposal: The "Self-Validating"
System
Expert Insight: In a trace analysis laboratory, disposal is not just about safety; it is about Data

Integrity. Improper disposal of high-concentration internal standards can cause "memory

effects" (carryover) in the lab environment, contaminating future blanks and ruining low-level

quantitation assays.

The "Red-Tag" Protocol:

Segregation: Never mix pure reference standards with general bench waste.

Quenching (Liquid): Dilute high-concentration stocks (>1 mg/mL) with 50:50 Methanol:Water

before disposal to prevent crystallization in waste lines.
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Container Decontamination: Triple-rinse empty stock vials with the solvent used for

dissolution (e.g., Methanol) into the waste container, not the sink. This validates that the vial

is "RCRA Empty."

Disposal Workflow Visualization
The following diagram outlines the decision logic for disposing of Sulfaquinoxaline-d4 in

various forms (Solid powder vs. Liquid stock).
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Click to download full resolution via product page

Caption: Decision tree for the segregation and disposal of Sulfaquinoxaline-d4, ensuring

compliance with pharmaceutical waste guidelines.

Detailed Step-by-Step Procedures
Scenario A: Disposal of Solid Substance
(Expired/Degraded)
Context: You have a vial of Sulfaquinoxaline-d4 powder that has oxidized or passed its re-test

date.

PPE Setup: Wear safety glasses, lab coat, and nitrile gloves. Use a fume hood to prevent

inhalation of dust (sensitization risk).

Containment: Do not empty the vial. Keep the substance in its original primary container.

Secondary Containment: Place the original vial into a clear, sealable polyethylene bag

(Ziploc type).

Labeling: Apply a hazardous waste label.

Chemical Name: Sulfaquinoxaline-d4 (Solid).[1][2]

Hazards: Toxic, Sensitizer.[3][4]

Note: "Stable Isotope - Non-Radioactive."

Binning: Place in the Solid Pharmaceutical Waste drum (often Blue or Black bin depending

on facility color codes).

Scenario B: Disposal of Liquid Stocks (Methanol/DMSO)
Context: You are discarding a 1 mg/mL stock solution.

Solvent Compatibility Check: Ensure the waste container is compatible with the solvent (e.g.,

HDPE carboys for Methanol).
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Transfer: Pour the solution into the Organic Solvent Waste container.

Crucial: If the solvent is Halogenated (e.g., Dichloromethane), use the Halogenated waste

stream. If Methanol/DMSO, use Non-Halogenated.

Rinsing: Rinse the empty stock vial 3 times with a small volume of Methanol. Pour rinsate

into the waste container.

Vial Disposal: Deface the label on the empty vial and dispose of it in the glass recycling or

sharps bin (only after triple rinsing).

Regulatory & Environmental Compliance
The "Sewer Ban" (40 CFR § 266.505)
The EPA strictly prohibits the flushing of hazardous waste pharmaceuticals.[5] Although

Sulfaquinoxaline is not explicitly P-listed or U-listed (unlike Warfarin or Nicotine), it is a

bioactive antibiotic. Flushing contributes to environmental accumulation and antibiotic

resistance.

Action: Ensure all sink drains in the prep lab are labeled "NO CHEMICAL DISPOSAL."

RCRA Status
Sulfaquinoxaline generally falls under "Non-RCRA Regulated Hazardous Waste" unless it

exhibits a characteristic (Ignitability, Corrosivity, Reactivity, Toxicity).

However: Best practice dictates managing it as State-Regulated Pharmaceutical Waste or

simply "Hazardous Waste" to ensure incineration.

Waste Code Suggestion: If your facility requires a code for non-listed pharmaceuticals, use

PHRM (common industry code) or the code for the organic solvent carrier (e.g., D001 for

Ignitable Methanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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